N-(1-(thiophen-2-yl)cyclopentyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-(1-thiophen-2-ylcyclopentyl)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C17H16N2OS2/c20-16(12-5-6-13-14(10-12)22-11-18-13)19-17(7-1-2-8-17)15-4-3-9-21-15/h3-6,9-11H,1-2,7-8H2,(H,19,20)
• InChI Key: ZMNKZCQDHOIHIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C17H16N2OS2
• Molecular Weight: 328.5 g/mol

Description

Benzothiazoles and thiazoles are heterocyclic organic compounds that have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are used in the synthesis of various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators. They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Synthesis Analysis

The synthesis of benzothiazole derivatives is achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Fungicidal Activity

The synthesis and evaluation of N-(thiophen-2-yl) nicotinamide derivatives have revealed promising fungicidal properties. . Specifically, compounds 4a and 4f demonstrated excellent fungicidal activity against cucumber downy mildew (CDM), surpassing commercially available fungicides. .

Antibacterial Potential

While specific studies on this compound’s antibacterial activity are limited, its structural features suggest potential antimicrobial effects. The presence of both thiophene and benzothiazole moieties may contribute to antibacterial properties. .

Anti-Inflammatory Properties

The benzothiazole scaffold has been associated with anti-inflammatory effects. Although direct evidence for this compound is scarce, its structural similarity to known anti-inflammatory agents warrants exploration. .

Anticancer Research

Given the diverse biological activities of benzothiazole derivatives, including antitumor effects, it’s worth exploring this compound’s potential in cancer research. .

Photovoltaic Applications

Thiophene-based compounds have been investigated for their use in organic photovoltaic devices. The presence of both thiophene and benzothiazole moieties suggests that this compound might exhibit interesting optoelectronic properties. .

Material Science and Organic Electronics

Benzothiazole derivatives have been studied for their applications in organic semiconductors, sensors, and light-emitting materials. .

Mechanism of Action

Target of Action

The compound, also known as N-[1-(thiophen-2-yl)cyclopentyl]-1,3-benzothiazole-6-carboxamide, is a synthetic derivative of thiophene . Thiophene derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer . .

Mode of Action

Thiazole derivatives, which this compound is a part of, have been found in many potent biologically active compounds . They act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules

Biochemical Pathways

Thiazole derivatives have been found in many potent biologically active compounds . They have diverse biological activities and can affect multiple biochemical pathways .

Result of Action

Thiazole derivatives have been found in many potent biologically active compounds . They have diverse biological activities and can have multiple effects at the molecular and cellular level .